N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide

• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: N-benzyl-4-(2-methylprop-2-enoxy)benzamide
• InChI: InChI=1S/C18H19NO2/c1-14(2)13-21-17-10-8-16(9-11-17)18(20)19-12-15-6-4-3-5-7-15/h3-11H,1,12-13H2,2H3,(H,19,20)
• InChI Key: BWSGLKORRQOFFP-UHFFFAOYSA-N
• SMILES: CC(=C)COC1=CC=C(C=C1)C(=O)NCC2=CC=CC=C2

Description

N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide, also known as AP-1, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. The compound has been found to have a range of biochemical and physiological effects, making it a promising tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide is not fully understood. However, it has been found to act as an inhibitor of the protein-protein interaction between the transcription factor N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide and its DNA binding site. This interaction is involved in various cellular processes such as proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects:
N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, induce cell cycle arrest, and promote apoptosis. In addition, it has been found to have neuroprotective effects, reducing neuronal damage in models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide is its specificity towards the N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide transcription factor, making it a useful tool for investigating the role of this protein in various biological processes. However, one limitation of N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research involving N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide. One area of interest is the development of more potent and selective inhibitors of the N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide transcription factor. Another potential direction is the investigation of the role of N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide in various diseases, such as cancer and neurodegenerative diseases. Additionally, N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide may have potential applications in drug discovery, as it has been found to inhibit the growth of various cancer cell lines.

Synthesis Methods

N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide can be synthesized using a variety of methods, including the reaction of N-benzyl-4-aminobenzamide with 2-methyl-2-propen-1-ol in the presence of a catalyst. The resulting product is then purified using various techniques such as column chromatography, recrystallization, and HPLC.

Scientific Research Applications

N-benzyl-4-[(2-methyl-2-propenyl)oxy]benzamide has been widely used in scientific research as a tool to investigate various biological processes. It has been found to have potential applications in the fields of cancer research, drug discovery, and neuroscience.